35661-60-0

Fmoc-L-leucine

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• CAS RN:
• 35661-60-0

• Formula:
• C21H23NO4

• InChI:
• InChI=1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m0/s1

• InChIKey:
• CBPJQFCAFFNICX-IBGZPJMESA-N

• Peroxisome proliferator-activated receptor γ (PPARγ) isoforms heterodimerize with retinoic X receptors to modulate gene expression related to adipocyte differentiation, fatty acid uptake and storage, and glucose metabolis. Natural agonists of PPARγ include fatty acids (e.g., linoleic acid and 15-deoxy-Δ12,14-prostaglandin J2), while thiazolidinediones (e.g., rosiglitazone and pioglitazone) are potent synthetic agonists. FMOC-L-leucine is a partial agonist of PPARγ.4,2 It activates PPARγ with a lower potency (Ki = 15 versus 0.035 µM) but a similar maximal efficacy compared to rosiglitazone. FMOC-L-leucine improves insulin resistance in normal, diet-induced glucose-intolerant and in diabetic db/db mice, yet has reduced adipogenic activity. As a result, it is classified as a selective PPARγ modulator (SPPARM), capable of producing insulin-sensitizing effects while minimi...

Fmoc-D-Leu-OH

• CAS RN:
• 114360-54-2; 35661-60-0

• Formula:
• C21H23NO4

• InChI:
• InChI=1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m1/s1

• InChIKey:
• CBPJQFCAFFNICX-LJQANCHMSA-N

• Fmoc-D-Leu-OH is a leucine derivative.